Cas no 1352205-76-5 (2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one
• CAS No: 1352205-76-5
• MF: C₉H₈ClFO
• MW: 186.610625267029
• MDL: MFCD20921006
• CID: 5217766
• PubChem ID: 91636154
• Update Time: 2025-10-30

2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-fluoro-5-methylphenyl)ethanone
• 2-Chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one
• 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one

• MDL： MFCD20921006
• Inchi： 1S/C9H8ClFO/c1-6-2-7(9(12)5-10)4-8(11)3-6/h2-4H,5H2,1H3
• InChI Key： SYKPONWGWARGKJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC(F)=C1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one

Introduction to 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one (CAS No. 1352205-76-5)

2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one, identified by its CAS number 1352205-76-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chloro-substituted ketone group attached to a phenyl ring with both fluoro and methyl substituents, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry.

The structural motif of 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one encompasses key functional groups that make it a valuable intermediate in the synthesis of more complex molecules. The presence of a chloro group on the carbonyl carbon enhances its reactivity, allowing for further functionalization through nucleophilic substitution or condensation reactions. Meanwhile, the fluoro and methyl substituents on the phenyl ring introduce electronic and steric effects that can modulate the compound's biological activity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their unique physicochemical properties and improved pharmacokinetic profiles. The fluorine atom, being highly electronegative, can enhance metabolic stability and binding affinity in drug candidates. Consequently, derivatives of 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one have been explored as potential scaffolds for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. By serving as a precursor in cyclization reactions, 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one can be transformed into more complex structures such as pyrroles, indoles, and quinolines. These heterocycles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the role of 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of this compound to include additional pharmacophores, researchers have been able to design molecules that selectively inhibit specific kinases. For instance, derivatives with optimized substitution patterns have shown promising activity against tyrosine kinases and serine/threonine kinases.

The synthesis of 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. A common synthetic route includes the Friedel-Crafts acylation of 3-fluoro-5-methylbenzene with chloromethyl ketone, followed by methylation to introduce the chloro substituent at the carbonyl position. This approach leverages well-established reaction protocols while allowing for modifications to tailor the final product's properties.

The importance of 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one extends beyond academic research; it also holds industrial relevance. Pharmaceutical companies often screen such intermediates for their potential as drug candidates due to their structural complexity and functional diversity. The ability to efficiently synthesize this compound on a scalable basis is crucial for its commercial viability.

In conclusion, 2-chloro-1-(3-fluoro-5-methylphenyl)ethan-1-one (CAS No. 1352205-76-5) is a multifaceted compound with significant implications in medicinal chemistry and drug discovery. Its unique structural features make it a valuable building block for synthesizing biologically active molecules, particularly those targeting kinases and other therapeutic targets. As research continues to uncover new applications for fluorinated aromatic compounds, the role of intermediates like this one is likely to expand further.